
A Comprehensive Technical Guide to the Safe
Handling of 2,6-Diaminotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Diaminotoluene

Cat. No.: B122827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for

2,6-Diaminotoluene (CAS No. 823-40-5). The information is intended to equip laboratory

personnel with the knowledge necessary to work with this chemical in a safe and responsible

manner.

Chemical and Physical Properties
2,6-Diaminotoluene is a solid organic compound.[1][2] It appears as colorless crystals or a

white to light yellow crystalline solid, which may turn brown upon exposure to air.[3] It is soluble

in water and organic solvents.[1][4]

Table 1: Physical and Chemical Properties of 2,6-Diaminotoluene
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Property Value References

Molecular Formula C₇H₁₀N₂ [1][3]

Molecular Weight 122.17 g/mol [3][5]

Melting Point 104-106 °C [4][5][6]

Boiling Point 289 °C [3][6]

Flash Point 148.3 ± 21.3 °C [5]

Vapor Pressure 2.13 kPa at 150 °C [3]

Appearance
Colorless crystals, may turn

brown on exposure to air
[3]

Hazard Identification and Classification
2,6-Diaminotoluene is classified as a hazardous substance with multiple routes of exposure

and potential for significant health effects.[7][8]

Table 2: GHS Hazard Classifications for 2,6-Diaminotoluene
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Hazard Class Hazard Statement GHS Pictogram References

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
GHS07 [7][8]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
GHS07 [7][8]

Skin Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 [8]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
GHS07 [8]

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction
GHS07 [7][8]

Germ Cell

Mutagenicity

(Category 2)

H341: Suspected of

causing genetic

defects

GHS08 [7][8]

Reproductive Toxicity

(Category 2)

H361: Suspected of

damaging fertility or

the unborn child

GHS08 [8]

Specific Target Organ

Toxicity — Single

Exposure (Category 2,

Blood)

H371: May cause

damage to organs

(Blood)

GHS08 [8]

Specific Target Organ

Toxicity — Single

Exposure (Category

3)

H335: May cause

respiratory irritation,

H336: May cause

drowsiness or

dizziness

GHS07 [8]

Hazardous to the

Aquatic Environment,

Long-term (Category

2)

H411: Toxic to aquatic

life with long lasting

effects

GHS09 [7][8]
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Primary routes of exposure include inhalation, skin contact, eye contact, and ingestion.[3]

Short-term exposure can irritate the eyes, skin, and respiratory tract.[3] A significant acute

hazard is the potential to cause methemoglobinemia, a condition where the blood's ability to

carry oxygen is reduced, leading to symptoms like blue lips and skin, headache, dizziness, and

confusion.[3][9] Long-term or repeated exposure may lead to dermatitis and skin sensitization.

[3] It is also suspected of causing genetic defects and may damage fertility or the unborn child.

[8][10][11]
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Routes of Exposure Health Hazards

Inhalation

Skin & Eye Irritation

Methemoglobinemia

Skin_Contact

Acute Toxicity
(Oral, Dermal)

Skin Sensitization

Eye_Contact

Ingestion

Chronic Toxicity
(Mutagenicity, Reproductive)
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Verify Fume Hood Function

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work Within Fume Hood

Avoid Dust Generation

Keep Containers Closed

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer Artificial Respiration if needed

Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Rinse with Water (15 min)
Remove Contact Lenses

Rinse Mouth
Do Not Induce Vomiting

Seek Immediate Medical Attention
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Small Spill Procedure Large Spill Procedure

Spill Occurs

Is the spill large?

Don Appropriate PPE

No

Evacuate Area Immediately

Yes

Dampen solid with water

Collect material with absorbent paper

Place in sealed waste container

Clean area with soap and water

Isolate Spill Zone

Contact Emergency Services / EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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